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Compound of Interest

Compound Name: Methyl3-(4-hydroxybutyl)benzoate

Cat. No.: B13535613

Get Quote

CAS Number: 1097624-19-5[1][2][3]

Executive Summary & Chemical Identity
Methyl 3-(4-hydroxybutyl)benzoate is a meta-substituted benzoic acid ester featuring a

saturated 4-hydroxybutyl alkyl chain. Unlike its para-substituted isomer (often used in antifolate

drug synthesis), this meta-isomer serves as a critical "vector probe" in structure-activity

relationship (SAR) studies. It allows medicinal chemists to explore binding pockets that are

orthogonal to the primary pharmacophore axis, particularly in the development of kinase

inhibitors and phosphate transport modulators.
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Property Value Note

CAS Number 1097624-19-5 Verified Identity

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

IUPAC Name
Methyl 3-(4-

hydroxybutyl)benzoate

Physical State Colorless to pale yellow oil Low melting point solid

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate
Poor water solubility

LogP (Predicted) ~2.4 Lipophilic linker
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Synthesis & Production Protocols
The most robust, self-validating synthetic route for CAS 1097624-19-5 avoids direct Friedel-

Crafts alkylation, which suffers from poor regioselectivity and rearrangement issues. Instead, a

Sonogashira coupling followed by catalytic hydrogenation is the industry-standard protocol for

high-fidelity preparation.

Synthetic Pathway Visualization
The following diagram illustrates the logical flow from commercially available starting materials

to the final target, highlighting the intermediate isolation step.
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Figure 1: Two-step convergent synthesis of Methyl 3-(4-hydroxybutyl)benzoate via Sonogashira

coupling and hydrogenation.

Detailed Experimental Methodology
This protocol ensures the preservation of the methyl ester moiety while selectively reducing the

alkyne.

Step 1: Sonogashira Coupling
Objective: Synthesis of Methyl 3-(4-hydroxybut-1-ynyl)benzoate (CAS 1097624-18-4).[2]

Reagents: Methyl 3-bromobenzoate (1.0 eq), 3-Butyn-1-ol (1.2 eq),

Bis(triphenylphosphine)palladium(II) dichloride (2 mol%), Copper(I) iodide (1 mol%),

Triethylamine (3.0 eq).

Solvent: Anhydrous THF (degassed).

Procedure:

Charge a flame-dried flask with Methyl 3-bromobenzoate, Pd catalyst, and CuI under

Argon.

Add degassed THF and Triethylamine.

Add 3-Butyn-1-ol dropwise.

Heat to 60°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 7:3).

Workup: Filter off ammonium salts, concentrate filtrate, and purify via silica gel flash

chromatography (gradient 0-30% EtOAc in Hexanes).

Checkpoint: The product should be a solid/oil showing a distinct alkyne stretch in IR (~2230

cm⁻¹) and disappearance of the aryl bromide signal.

Step 2: Catalytic Hydrogenation
Objective: Reduction to Methyl 3-(4-hydroxybutyl)benzoate (CAS 1097624-19-5).
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Reagents: Intermediate Alkyne (from Step 1), 10% Pd/C (10 wt% loading).

Solvent: Methanol or Ethanol.

Procedure:

Dissolve the alkyne in methanol.

Add Pd/C carefully (under inert atmosphere to prevent ignition).

Purge system with Hydrogen gas (balloon pressure, ~1 atm) for 15 minutes.

Stir vigorously at Room Temperature for 12–16 hours.

Filtration: Filter through a Celite pad to remove Pd/C. Wash pad with methanol.

Concentration: Evaporate solvent under reduced pressure.

Validation:

NMR: Disappearance of alkyne protons; appearance of saturated alkyl chain multiplets.

Yield: Typically >90% for this step.

Applications in Drug Discovery
Methyl 3-(4-hydroxybutyl)benzoate is not merely a solvent or simple reagent; it is a

functionalized linker.

Medicinal Chemistry Utility
AMP Deaminase Inhibitors: Research indicates the utility of carboxyarylalkyl scaffolds in

inhibiting AMP deaminase.[3][4] The 4-hydroxybutyl chain acts as a spacer that can be

cyclized into imidazo[2,1-f][1,2,4]triazines or used to reach distal polar residues in the

enzyme active site.

PROTAC Linker Design: The terminal hydroxyl group is easily converted to a leaving group

(Mesylate/Tosylate) or oxidized to an aldehyde. This allows the attachment of E3 ligase
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ligands (e.g., Thalidomide derivatives) to the benzoate core, which can then be coupled to a

target protein ligand via the ester (hydrolyzed to acid).

Phosphate Transport Modulation: Derivatives of this scaffold have been explored in inhibiting

intestinal Na+/phosphate cotransporters, where the meta-substitution pattern dictates the

spatial orientation of the inhibitor in the membrane channel.

Functional Derivatization Logic
The molecule possesses two orthogonal reactive sites:

Methyl Ester: Hydrolysis to benzoic acid (for amide coupling) or reduction to benzyl alcohol.

Primary Alcohol: Conversion to alkyl halide (for nucleophilic substitution) or oxidation to

carboxylic acid.

Methyl 3-(4-hydroxybutyl)benzoate

Hydrolysis (LiOH) Appel Reaction (CBr4/PPh3)

3-(4-hydroxybutyl)benzoic acid
(Amide Coupling Precursor)

Methyl 3-(4-bromobutyl)benzoate
(Alkylating Agent)

Click to download full resolution via product page

Figure 2: Orthogonal functionalization pathways for library generation.

Analytical Characterization (Expected)
To validate the synthesis of CAS 1097624-19-5, compare experimental data against these

predicted parameters:

¹H NMR (400 MHz, CDCl₃):
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Aromatic: δ ~7.8–7.9 (m, 2H, H-2, H-6), 7.3–7.4 (m, 2H, H-4, H-5). Meta-substitution

pattern.

Ester Methyl: δ ~3.90 (s, 3H, -OCH₃).

Hydroxymethyl: δ ~3.65 (t, 2H, -CH₂OH).

Benzylic: δ ~2.70 (t, 2H, Ar-CH₂-).

Internal Alkyl: δ ~1.6–1.8 (m, 4H, -CH₂CH₂-).

Mass Spectrometry:

ESI-MS: [M+H]⁺ = 209.12; [M+Na]⁺ = 231.10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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